![molecular formula C7H18N2 B1599498 N-tert-Butyl-N'-methyl ethylenediamine CAS No. 89893-79-8](/img/structure/B1599498.png)
N-tert-Butyl-N'-methyl ethylenediamine
Overview
Description
N-tert-Butyl-N’-methyl ethylenediamine, also known as N,N’-di-tert-butylethylenediamine , is a chemical compound with the molecular formula C₇H₁₈N₂ . It falls under the category of amines and is commonly used in proteomics research .
Molecular Structure Analysis
The molecular structure of N-tert-Butyl-N’-methyl ethylenediamine consists of two tert-butyl groups ((CH₃)₃CNHCH₂CH₂NHC(CH₃)₃ ) attached to the ethylenediamine core. The compound’s molecular weight is approximately 130.23 g/mol .
Physical and Chemical Properties Analysis
Scientific Research Applications
Enhancing Chemical Reactions
Research by Stamos et al. (1997) demonstrates the role of tert-butylpyridine, a compound structurally similar to N-tert-Butyl-N'-methyl ethylenediamine, as a beneficial additive in Ni(II)/Cr(II)-mediated coupling reactions. This additive promotes homogeneous reactions, improves reproducibility, and prevents homo-coupling of vinyl iodides or triflates, suggesting that this compound could potentially serve a similar role in facilitating or optimizing specific chemical reactions (Stamos et al., 1997).
Luminescent Labels and Diagnostics
Li and Selvin (1997) explored the use of lanthanide chelates, including those involving ethylenediamine derivatives, for creating luminescent labels. These compounds, which can bind to terbium or europium, offer potential for nonisotopic labels and long-lifetime fluorophores in imaging and diagnostics. Their research suggests that ethylenediamine derivatives, including possibly this compound, could be valuable in developing new diagnostic tools and imaging technologies (Li & Selvin, 1997).
Material Science and Catalysis
In material science and catalysis, the work of Runte et al. (1996) on the synthesis of yttrium–salen complexes, utilizing ethylenediamine derivatives, highlights the potential of this compound in synthesizing novel materials and catalysts. These complexes have applications in polymerization and other catalytic processes, suggesting that similar derivatives could be used to develop new catalytic agents or materials with unique properties (Runte et al., 1996).
Environmental and Health Implications
Research into the environmental and health impacts of related compounds, such as the assessment of genotoxicity of methyl-tert-butyl ether and related substances by Chen et al. (2008), informs the safety and ecological considerations of using this compound and similar chemicals. Understanding these impacts is crucial for developing safer chemicals and mitigating potential environmental harm (Chen et al., 2008).
Mechanism of Action
Target of Action
This compound is a derivative of ethylenediamine, which is often used as a building block in the synthesis of various compounds . Therefore, its targets would largely depend on the specific context in which it is used.
Mode of Action
As a derivative of ethylenediamine, it likely interacts with its targets through its amino groups .
Biochemical Pathways
As a building block, it is likely involved in the synthesis of various compounds, which could then interact with different biochemical pathways .
Pharmacokinetics
Given its structure, it is likely to be soluble in methanol . Its boiling point is predicted to be around 158.1°C at 760 mmHg , and its density is predicted to be approximately 0.8 g/mL .
Result of Action
As a building block, its effects would largely depend on the specific compounds it is used to synthesize .
Action Environment
Environmental factors such as temperature and pH could potentially influence the action, efficacy, and stability of N-tert-Butyl-N’-methyl ethylenediamine. It is recommended to store the compound at room temperature .
Properties
IUPAC Name |
N'-tert-butyl-N-methylethane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N2/c1-7(2,3)9-6-5-8-4/h8-9H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHFZYFZIWRXEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428258 | |
Record name | N-tert-Butyl-N'-methyl ethylenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89893-79-8 | |
Record name | N-tert-Butyl-N'-methyl ethylenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.